Cas no 73570-11-3 (N-[(pyridin-3-yl)methyl]aniline)

• Product Name: N-[(pyridin-3-yl)methyl]aniline
• CAS No: 73570-11-3
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• MDL: MFCD03725052
• CID: 1068637
• PubChem ID: 1082702
• Update Time: 2025-04-20

N-[(pyridin-3-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• Phenyl-pyridin-3-ylmethyl-amine
• N-((pyridine-3-yl)methyl)benzeneamine
• N-(pyridin-3-ylmethyl)aniline
• N-[(pyridin-3-yl)methyl]aniline
• 3-Pyridinemethanamine, N-phenyl-
• BJXLHKJBRORJJJ-UHFFFAOYSA-N
• MLS000527027
• YCA57011
• Q27095757
• AKOS000223193
• 3ftv
• phenylpyridin-3-ylmethylamine
• HMS1684G18
• 11X
• N-phenyl-N-(3-pyridylmethyl)amine
• UNII-24B88BKX5U
• SCHEMBL523753
• MFCD03725052
• SB54396
• CHEMBL264669
• HMS3604C11
• CS-0270161
• 3ftw
• DB06851
• 3-anilinomethylpyridine
• 73570-11-3
• N-(pyridin-3-ylmethyl)benzenamine
• HMS2177I23
• FS-1910
• BDBM50294172
• 3-(phenylaminomethyl)pyridine
• 24B88BKX5U
• SMR000117501
• BAS 06103406
• NS00068384
• N-(3-Pyridinylmethyl)aniline, AldrichCPR
• EN300-164309
• DB-298094

• MDL： MFCD03725052
• Inchi： 1S/C12H12N2/c1-2-6-12(7-3-1)14-10-11-5-4-8-13-9-11/h1-9,14H,10H2
• InChI Key： BJXLHKJBRORJJJ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines